2-(cyclohexylthio)-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-cyclohexylsulfanyl-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C15H21NOS/c1-12-7-5-6-10-14(12)16-15(17)11-18-13-8-3-2-4-9-13/h5-7,10,13H,2-4,8-9,11H2,1H3,(H,16,17)
• InChI Key: VGCGZIFYQCCNLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2CCCCC2
• Molecular Formula: C15H21NOS
• Molecular Weight: 263.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds closely related to 2-(cyclohexylthio)-N-(2-methylphenyl)acetamide often involves complex reactions. For example, treatment of certain acetamides with N-chlorosuccinimide (NCS) leads to the formation of aryl-hexahydroindol-2-ones, which upon desulfurization and reduction, produce cis and trans-fused octahydroindol-2-ones, demonstrating the stereochemical flexibility in synthesizing cyclic compounds (Saito, Matsuo, & Ishibashi, 2007).

Molecular Structure Analysis

The molecular structure of similar acetamide compounds has been studied, revealing that the acetamide unit can be slightly twisted in relation to its aromatic substituents. This twist impacts the compound's physical and chemical properties, as observed in N-(2-methyl­phen­yl)acetamide (Gowda, Kožíšek, Tokarčı́k, & Fuess, 2007).

Chemical Reactions and Properties

The chemical reactivity and properties of acetamides are influenced by their structural conformations. For instance, 2-chloro-N-[2-(methylsulfanyl)phenyl]- and 2-(diphenylthiophosphoryl)-N-[2-(methylsulfanyl)phenyl]acetamides exhibit different conformations, affecting their dipole moments and reactivity (Ishmaeva et al., 2015).

Physical Properties Analysis

The synthesis and characterization of compounds like 2-hydroxy-N-methyl-N-phenyl-acetamide provide insights into the physical properties of acetamides, such as yield, purity, and spectroscopic data, crucial for understanding their behavior and applications (Zhong-cheng & Shu, 2002).